Cas no 2170029-83-9 (Benzyl 4-(benzyloxy)naphthalene-2-carboxylate)

• Product Name: Benzyl 4-(benzyloxy)naphthalene-2-carboxylate
• CAS No: 2170029-83-9
• MF: C₂₅H₂₀O₃
• MW: 368.424507141113
• CID: 6794412
• PubChem ID: 165430823
• Update Time: 2025-07-21

Benzyl 4-(benzyloxy)naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BENZYL 4-(BENZYLOXY)NAPHTHALENE-2-CARBOXYLATE
• Benzyl 4-(benzyloxy)-2-naphthoate
• F70786
• 2170029-83-9
• Benzyl 4-(benzyloxy)naphthalene-2-carboxylate

• Inchi： 1S/C25H20O3/c26-25(28-18-20-11-5-2-6-12-20)22-15-21-13-7-8-14-23(21)24(16-22)27-17-19-9-3-1-4-10-19/h1-16H,17-18H2
• InChI Key： LCSNNSLITRCTRQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OCC2C=CC=CC=2)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 368.14124450g/mol
• Monoisotopic Mass: 368.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.5Ų

Additional information on Benzyl 4-(benzyloxy)naphthalene-2-carboxylate

Benzyl 4-(benzyloxy)naphthalene-2-carboxylate (CAS No. 2170029-83-9): A Comprehensive Overview

Benzyl 4-(benzyloxy)naphthalene-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 2170029-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a naphthalene core substituted with benzyloxy and benzylic ester functionalities, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Benzyl 4-(benzyloxy)naphthalene-2-carboxylate consists of a naphthalene ring system at its core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The presence of two distinct substituents—4-(benzyloxy)naphthalene-2-carboxylate—enhances its versatility, allowing for further functionalization and derivatization to create novel compounds with tailored properties.

In recent years, the interest in Benzyl 4-(benzyloxy)naphthalene-2-carboxylate has been driven by its potential applications in drug discovery and development. The benzyloxy group, in particular, serves as a protecting group for hydroxyl or carboxylic acid functionalities, while the benzylic ester moiety can be hydrolyzed under mild acidic or basic conditions to release the corresponding carboxylic acid. This dual functionality makes it an attractive building block for constructing complex molecules such as inhibitors, modulators, and probes.

One of the most compelling aspects of Benzyl 4-(benzyloxy)naphthalene-2-carboxylate is its role in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have utilized this compound to develop novel derivatives with potential applications in oncology, neurology, and anti-inflammatory therapies. The naphthalene core, known for its structural rigidity and planarity, allows for precise tuning of electronic properties, which is crucial for achieving high binding affinity to biological targets.

The pharmaceutical industry has been particularly interested in leveraging the structural features of Benzyl 4-(benzyloxy)naphthalene-2-carboxylate to develop small-molecule drugs. By incorporating this compound into drug candidates, chemists can enhance solubility, metabolic stability, and pharmacokinetic profiles. Additionally, the presence of multiple reactive sites enables the introduction of various pharmacophores, facilitating the design of multifunctional therapeutics that can address complex diseases more effectively.

Recent advances in computational chemistry and molecular modeling have further highlighted the significance of Benzyl 4-(benzyloxy)naphthalene-2-carboxylate as a key intermediate. These tools have enabled researchers to predict and optimize the interactions between this compound and biological targets with unprecedented accuracy. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of Benzyl 4-(benzyloxy)naphthalene-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on pre-functionalized naphthalenes followed by esterification steps to introduce the benzylic ester group. Advances in catalytic methods have also contributed to more efficient synthetic strategies, reducing waste and improving sustainability.

In conclusion, Benzyl 4-(benzyloxy)naphthalene-2-carboxylate (CAS No. 2170029-83-9) represents a versatile and valuable compound in modern chemical research. Its unique structural features and reactivity make it an indispensable tool for drug discovery and material science applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.